Cas no 1389313-53-4 (4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid)

• Product Name: 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid
• CAS No: 1389313-53-4
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 4698250
• Update Time: 2025-07-21

4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid
• 4,4-Difluoro-1-(4-fluorobenzyl)cyclohexanecarboxylic acid
• PC403131

• Inchi： 1S/C14H15F3O2/c15-11-3-1-10(2-4-11)9-13(12(18)19)5-7-14(16,17)8-6-13/h1-4H,5-9H2,(H,18,19)
• InChI Key： UPEDUPBRPAGIPB-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC2C=CC(=CC=2)F)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Topological Polar Surface Area: 37.3

Additional information on 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid

Introduction to 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid (CAS No. 1389313-53-4)

4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid, identified by its CAS number 1389313-53-4, is a fluorinated cyclohexane derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The presence of both fluoro substituents and a phenylmethyl group in the cyclohexane ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The structure of 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid features a rigid cyclohexane core flanked by two fluorine atoms at the 4-position and a benzyl group attached to the 1-position. This configuration creates a balance between lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atoms can influence the compound's interactions with biological targets by enhancing binding affinity or altering electronic distributions, while the phenylmethyl group provides a hydrophobic anchor that can improve membrane permeability.

In recent years, there has been growing interest in fluorinated compounds for their role in developing next-generation therapeutics. The fluorine atoms in 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid contribute to its resistance to metabolic degradation, particularly by enzymes such as cytochrome P450 oxidases. This property is highly desirable in drug development, as it can lead to improved bioavailability and prolonged half-life. Additionally, the fluorine moiety can participate in hydrogen bonding interactions with polar residues in protein targets, further enhancing binding specificity.

One of the most compelling aspects of this compound is its potential application in neurological disorders. Preliminary studies have suggested that structurally similar fluorinated cyclohexanes may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. For instance, modifications of the cyclohexane ring with fluorine substituents have been explored in the development of compounds targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. While 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid has not yet been directly tested in such contexts, its structural features make it a promising candidate for further investigation.

The benzyl group at the 1-position of the cyclohexane ring adds another layer of complexity to this molecule. This aromatic side chain can engage in π-stacking interactions with biological targets, which is a common mode of binding for many pharmacologically active compounds. Furthermore, the presence of a fluorophenyl moiety enhances lipophilicity while maintaining solubility, making it an attractive candidate for oral administration. These properties have led researchers to explore its potential as an intermediate in synthesizing more complex drug molecules.

Recent advances in computational chemistry have enabled more efficient screening of fluorinated compounds like 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid for biological activity. Molecular docking simulations have been used to predict binding affinities with various targets, including kinases and G-protein coupled receptors (GPCRs). These studies have highlighted the compound's potential as a scaffold for developing small-molecule inhibitors with therapeutic relevance. For example, virtual screening has identified analogs of this compound that exhibit inhibitory activity against certain cancer-related kinases, suggesting its utility in oncology research.

The synthesis of 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid presents unique challenges due to the need for precise functionalization at multiple positions on the cyclohexane ring. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are employed to construct this complex molecule. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it allows for scalable production and further derivatization.

In conclusion, 4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid (CAS No. 1389313-53-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising fluoro substituents and a phenylmethyl group—make it a versatile scaffold for developing novel therapeutics. Ongoing studies are exploring its applications in neurological disorders and other therapeutic areas, highlighting its importance as a chemical entity worthy of further investigation.